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Compound of Interest

Compound Name: Cinnamtannin D2

CAS No.: 97233-47-1

Cat. No.: B12089259

Get Quote

For researchers, scientists, and drug development professionals handling Cinnamtannin D2,

adherence to proper disposal protocols is crucial for maintaining laboratory safety and

environmental compliance. While a specific Safety Data Sheet (SDS) for Cinnamtannin D2 is

not readily available, guidance can be drawn from information on its chemical class

(proanthocyanidins), its known solvents, and general principles of laboratory chemical waste

management. Proanthocyanidins, as a group, may be harmful if swallowed and can be very

toxic to aquatic life with long-lasting effects, necessitating careful disposal.[1]

Summary of Key Data
The following table summarizes essential information for the safe handling and disposal of

Cinnamtannin D2.
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Property Value

Chemical Formula C60H48O24

Molecular Weight 1153.0 g/mol

Appearance Powder

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Known Hazards

Based on the general class of

proanthocyanidins: Harmful if swallowed, very

toxic to aquatic life with long-lasting effects.[1]

Storage Desiccate at -20°C

Experimental Protocols: Disposal Procedures
Given the lack of a specific SDS for Cinnamtannin D2, it should be treated as a potentially

hazardous chemical. The following step-by-step procedures are based on standard laboratory

safety practices for chemical waste disposal.

Part 1: Disposal of Solid Cinnamtannin D2 Waste
Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

Waste Collection:

Collect all solid Cinnamtannin D2 waste, including contaminated consumables (e.g.,

weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical and have a

secure lid.

Labeling: Label the waste container as "Hazardous Waste" and clearly identify the contents

as "Cinnamtannin D2 (solid waste)." Include the approximate amount of waste.
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Storage: Store the sealed waste container in a designated hazardous waste accumulation

area within the laboratory, away from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Do not dispose of solid Cinnamtannin D2 in the regular trash.

Part 2: Disposal of Cinnamtannin D2 in Organic Solvents
Cinnamtannin D2 is soluble in several organic solvents. The disposal of these solutions

requires careful segregation based on the solvent type.

PPE: Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves. Handle solvents in a well-ventilated area or a chemical fume hood.

Waste Segregation and Collection:

Halogenated Solvents (e.g., Chloroform, Dichloromethane): Collect waste solutions

containing these solvents in a designated, labeled container for "Halogenated Organic

Waste."

Non-Halogenated Solvents (e.g., Ethyl Acetate, Acetone, DMSO): Collect waste solutions

containing these solvents in a separate, labeled container for "Non-Halogenated Organic

Waste."

Never mix halogenated and non-halogenated solvent waste streams.[2]

Container and Labeling:

Use appropriate, leak-proof containers with secure screw-top caps for liquid waste

collection.

Clearly label each container with "Hazardous Waste" and list all chemical constituents,

including "Cinnamtannin D2" and the solvent(s) with their approximate percentages.

Storage: Store the sealed liquid waste containers in a designated hazardous waste

accumulation area, ensuring they are segregated by waste type (halogenated vs. non-

halogenated).
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Disposal: Arrange for pickup and disposal through your institution's environmental health and

safety office or a licensed hazardous waste disposal company. Do not pour Cinnamtannin
D2 solutions down the drain.[1][3]

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Cinnamtannin D2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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